Cas no 1416134-69-4 ((2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo3.2.1octan-6-yloxidanesulfonic acid)

• Product Name: (2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo3.2.1octan-6-yloxidanesulfonic acid
• CAS No: 1416134-69-4
• MF: C₇H₁₁N₃O₆S
• MW: 265.243740320206
• CID: 5732066
• PubChem ID: 9835049
• Update Time: 2025-06-30

(2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo3.2.1octan-6-yloxidanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• AMY24028
• AVE-1330A free acid
• AVIBACTAM COMPONENT OF ZAVICEFTA
• E80372
• AVIBACTAM [MI]
• NXL104
• Avibactamfreeacid
• UNII-7352665165
• GTPL10761
• 1192500-31-4
• Avibactam
• (2S,5R)-7-oxo-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxamide
• AVIBACTAM [WHO-DD]
• AC-35749
• BDBM50339145
• DTXSID901026066
• trans-7-oxo-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octan-2-carboxamide
• Nxl-104 free acid
• AVI
• HY-14879
• (1R,2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl hydrogen sulfate
• 794508-22-8
• SULFURIC ACID, MONO((1R,2S,5R)-2-(AMINOCARBONYL)-7-OXO-1,6-DIAZABICYCLO(3.2.1)OCT-6-YL) ESTER
• CHEMBL1689063
• [(2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate
• Q15410251
• ZAVICEFTA COMPONENT AVIBACTAM
• 1416134-69-4
• Avibactam [USAN:INN]
• Avibactam [INN]
• SULFURIC ACID, MONO[(1R,2S,5R)-2-(AMINOCARBONYL)-7-OXO-1,6-DIAZABICYCLO[3.2.1]OCT-6-YL] ESTER
• AVIBACTAM [USAN]
• 06MFO7817I
• AKOS030526076
• UNII-06MFO7817I
• [(2S,5R)-2-CARBAMOYL-7-OXO-1,6-DIAZABICYCLO[3.2.1]OCTAN-6-YL]OXIDANESULFONIC ACID
• CHEBI:85984
• DB09060
• 1,6-Diazabicyclo(3.2.1)octane-2-carboxamide, 7-oxo-6-(sulfooxy)-, (1R,2S,5R)-rel-
• MS-23747
• EN300-22179568
• CS-0593
• 396731-14-9
• SCHEMBL1666807
• Avibactam (free acid)
• (1R,2S,5R)-7-OXO-6-SULFOOXY-1,6-DIAZABICYCLO(3.2.1)OCTANE-2-CARBOXAMIDE
• AVIBACTAM, (+/-)-
• Avibactam free acid
• Sulfuric acid, mono[(2S,5R)-2-(aminocarbonyl) -7-oxo-1,6-diazabicyclo[3.2.1]oct-6-yl] ester
• Avibactam Impurity 56 Monomer
• (2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo3.2.1octan-6-yloxidanesulfonic acid

• Inchi： 1S/C7H11N3O6S/c8-6(11)5-2-1-4-3-9(5)7(12)10(4)16-17(13,14)15/h4-5H,1-3H2,(H2,8,11)(H,13,14,15)/t4-,5+/m1/s1
• InChI Key： NDCUAPJVLWFHHB-UHNVWZDZSA-N
• SMILES： S(=O)(=O)(O)ON1C(N2[C@H](C(N)=O)CC[C@@H]1C2)=O

Computed Properties

• Exact Mass: 265.03685625g/mol
• Monoisotopic Mass: 265.03685625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo3.2.1octan-6-yloxidanesulfonic acid

The Compound CAS No. 1416134-69-4: (2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yloxidanesulfonic Acid

The compound with CAS No. 1416134-69-4, known as (2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yloxidanesulfonic acid, is a highly specialized organic molecule with significant potential in the field of drug development and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities.

Structural Insights and Synthesis

The molecular structure of (2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yloxidanesulfonic acid is characterized by a bicyclic framework with a sulfonic acid group and a carbamoyl substituent. The stereochemistry at the 2S and 5R positions plays a critical role in determining its pharmacological properties. Recent advancements in synthetic chemistry have enabled the efficient construction of this complex structure, leveraging techniques such as ring-closing metathesis and stereoselective oxidation.

Biological Activity and Therapeutic Potential

Emerging research has highlighted the potential of this compound as a modulator of key biological pathways. Studies conducted in vitro have demonstrated its ability to inhibit enzymes involved in inflammatory responses, suggesting its potential application in anti-inflammatory therapies. Furthermore, preclinical models have shown promising results in terms of bioavailability and efficacy, making it a strong candidate for further development.

Applications in Drug Discovery

The compound's unique combination of structural features and biological activity positions it as a valuable tool in drug discovery efforts. Its ability to target specific pathways makes it particularly relevant for conditions such as chronic inflammation and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential further.

Conclusion

In conclusion, (2S,5R)-2-carbamoyl-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yloxidanesulfonic acid represents a significant advancement in the field of medicinal chemistry. With its well-defined structure, promising biological activity, and potential therapeutic applications, this compound continues to be a focal point for researchers worldwide.